Methyl sorbate Methyl sorbate Methyl sorbate, also known as fema 3714, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl sorbate exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl sorbate has been primarily detected in urine. Within the cell, methyl sorbate is primarily located in the cytoplasm. Methyl sorbate has a fruity, licorice, and pungent taste.
Brand Name: Vulcanchem
CAS No.: 689-89-4
VCID: VC21212837
InChI: InChI=1S/C7H10O2/c1-3-4-5-6-7(8)9-2/h3-6H,1-2H3/b4-3+,6-5+
SMILES: CC=CC=CC(=O)OC
Molecular Formula: C7H10O2
Molecular Weight: 126.15 g/mol

Methyl sorbate

CAS No.: 689-89-4

Cat. No.: VC21212837

Molecular Formula: C7H10O2

Molecular Weight: 126.15 g/mol

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Methyl sorbate - 689-89-4

Specification

Description Methyl sorbate, also known as fema 3714, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl sorbate exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl sorbate has been primarily detected in urine. Within the cell, methyl sorbate is primarily located in the cytoplasm. Methyl sorbate has a fruity, licorice, and pungent taste.
CAS No. 689-89-4
Molecular Formula C7H10O2
Molecular Weight 126.15 g/mol
IUPAC Name methyl (2E,4E)-hexa-2,4-dienoate
Standard InChI InChI=1S/C7H10O2/c1-3-4-5-6-7(8)9-2/h3-6H,1-2H3/b4-3+,6-5+
Standard InChI Key KWKVAGQCDSHWFK-VNKDHWASSA-N
Isomeric SMILES C/C=C/C=C/C(=O)OC
SMILES CC=CC=CC(=O)OC
Canonical SMILES CC=CC=CC(=O)OC
Boiling Point 180.0 °C
Melting Point 15.0 °C
Mp 5 °
5°C

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